Cas no 2361758-10-1 (N-[2-(2-methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[2-(2-methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2361758-10-1
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 6355641
• PubChem ID: 145904057
• Update Time: 2025-11-01

N-[2-(2-methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• 2361758-10-1
• Z3672056292
• EN300-26577121

• Inchi： 1S/C18H24N2O2/c1-3-17(21)20-12-9-16(10-13-20)18(22)19-11-8-15-7-5-4-6-14(15)2/h3-7,16H,1,8-13H2,2H3,(H,19,22)
• InChI Key： YVOADQMRYIRVLJ-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[2-(2-methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

N-[2-(2-Methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide: A Comprehensive Overview

N-[2-(2-Methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, also known by its CAS registry number 2361758-10-1, is a complex organic compound with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an acylated side chain and a substituted phenyl group. The molecule's design allows for versatile interactions, making it a subject of interest in contemporary research.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the piperidine derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis pathway. These methods not only improve yield but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of N-[2-(2-Methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate specific biological targets, such as kinases and receptors, which are implicated in various diseases. For instance, recent research published in Journal of Medicinal Chemistry highlights its efficacy in inhibiting a key enzyme involved in neurodegenerative disorders. This finding underscores the compound's potential as a lead molecule for developing novel therapeutic agents.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its structural features make it suitable for use in polymer synthesis, where it can serve as a building block for creating advanced materials with tailored properties. For example, studies have explored its role in forming self-healing polymers, which could revolutionize industries such as electronics and aerospace by extending product lifespans and reducing maintenance costs.

The environmental impact of N-[2-(2-Methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide has also been a focus of recent research. Scientists have investigated its biodegradability and toxicity profiles to assess its safety for industrial and medical applications. Results indicate that the compound exhibits low toxicity to aquatic organisms under controlled conditions, suggesting that it may be environmentally friendly when used responsibly.

Looking ahead, the development of this compound is expected to benefit from ongoing advancements in computational chemistry and artificial intelligence. These tools enable researchers to predict the compound's behavior under various conditions, optimize its properties, and design more effective derivatives. Collaborative efforts between academia and industry are likely to accelerate its translation into real-world applications.

In conclusion, N-[2-(2-Methylphenyl)ethyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No: 2361758-10-1) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research breakthroughs, positions it as a valuable asset in advancing both scientific understanding and technological innovation.